Cas no 1440961-03-4 (tert-butyl 3-formylazepane-1-carboxylate)

• Product Name: tert-butyl 3-formylazepane-1-carboxylate
• CAS No: 1440961-03-4
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD24857238
• CID: 4599924
• PubChem ID: 83911319
• Update Time: 2025-05-24

tert-butyl 3-formylazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-carboxylic acid, 3-formylhexahydro-, 1,1-dimethylethyl ester
• tert-Butyl 3-formylazepane-1-carboxylate
• 1-Boc-azepane-3-carbaldehyde
• 1440961-03-4
• Z2181655402
• SCHEMBL16039992
• SY215363
• CS-0078565
• D73929
• DB-101949
• 1-Boc-3-formylazepane
• EN300-297091
• PS-21028
• tert-Butyl3-formylazepane-1-carboxylate
• MFCD24857238
• tert-butyl 3-formylazepane-1-carboxylate

• MDL： MFCD24857238
• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-7-5-4-6-10(8-13)9-14/h9-10H,4-8H2,1-3H3
• InChI Key： UQFCEVAYWBVYJX-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCCC(C=O)C1

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl 3-formylazepane-1-carboxylate

tert-butyl 3-formylazepane-1-carboxylate: A Comprehensive Overview

tert-butyl 3-formylazepane-1-carboxylate (CAS No. 1440961-03-4) is a complex organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of azepane derivatives, which are seven-membered cyclic amines. The presence of the tert-butyl group and the formyl substituent introduces interesting chemical properties, making it a subject of interest in both academic research and industrial synthesis.

The molecular formula of tert-butyl 3-formylazepane-1-carboxylate is C₁₅H₂₅NO₂, with a molecular weight of 257.35 g/mol. Its structure consists of a seven-membered azepane ring, where the nitrogen atom is located at position 1. The tert-butyl group is attached to the nitrogen, while the formyl group (-CHO) is positioned at carbon atom 3 of the ring. This specific substitution pattern contributes to its unique reactivity and stability, making it a valuable compound in various chemical reactions.

Recent studies have highlighted the potential of tert-butyl 3-formylazepane-1-carboxylate in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with potential therapeutic applications. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged to develop novel pharmacophores for anti-inflammatory and analgesic agents.

In addition to its role in medicinal chemistry, tert-butyl 3-formylazepane-1-carboxylate has found applications in materials science. Its rigid cyclic structure and functional groups make it an ideal candidate for polymer synthesis, where it can serve as a building block for advanced materials with tailored properties. Recent advancements in polymer chemistry have demonstrated its potential in creating high-performance polymers for use in electronics and biomedical devices.

The synthesis of tert-butyl 3-formylazepane-1-carboxylate involves multi-step reactions, often utilizing azepane intermediates and subsequent functionalization. One common approach involves the alkylation of azepanone derivatives followed by selective reduction to introduce the formyl group. This method ensures high yields and purity, making it suitable for large-scale production.

From an environmental perspective, understanding the degradation pathways of tert-butyl 3-formylazepane-1-carboxylate is crucial for assessing its ecological impact. Recent studies have shown that under aerobic conditions, this compound undergoes microbial degradation through hydrolysis and oxidation mechanisms. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, tert-butyl 3-formylazepane-1-carboxylate (CAS No. 1440961-03-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methods and material science, position it as a key player in future innovations. As research continues to uncover its full potential, this compound will undoubtedly contribute significantly to both academic and industrial advancements.